Cas no 34221-61-9 (Fluoren-9-yl-methylamine Hydrochloride)

Fluoren-9-yl-methylamine Hydrochloride is a protected amine derivative commonly employed in peptide synthesis and organic chemistry applications. The fluoren-9-yl-methyl (Fm) group serves as an effective protecting group for primary amines, offering stability under basic and nucleophilic conditions while allowing selective deprotection under mild basic conditions (e.g., piperidine). Its hydrochloride salt form enhances solubility in polar solvents, facilitating handling and reactivity in aqueous or mixed-phase systems. The compound is particularly valuable in solid-phase peptide synthesis (SPPS) due to its orthogonal protection compatibility with other functional groups. Its crystalline nature ensures high purity and straightforward characterization, making it a reliable reagent for controlled amine protection strategies.

Fluoren-9-yl-methylamine Hydrochloride structure

34221-61-9 structure

Product Name:Fluoren-9-yl-methylamine Hydrochloride

CAS No:34221-61-9

MF:C₁₄H₁₄ClN

MW:231.720662593842

MDL:MFCD06804511

CID:1466529

PubChem ID:18787215

Update Time:2025-06-13

Fluoren-9-yl-methylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

- N-methyl-9H-fluoren-9-amine,hydrochloride
- hydrochloride
- N-methyl-9H-fluoren-9-amine
- (9H-FLUOREN-9-YL)METHANAMINE HYDROCHLORIDE
- FLUOREN-9-YL-METHYLAMINE HYDROCHLORIDE
- 9H-fluoren-9-ylmethanamine;hydrochloride
- C14H13N.HCl
- 4127AJ
- NE63452
- Fluoren-9-yl-methylamine hydrochloride, AldrichCPR
- 1-(9H-FLUOREN-9-YL)METHANAMINE HYDROCHLORIDE
- D97564
- (9H-FLUOREN-9-YL)METHANAMINEHYDROCHLORIDE
- CS-0186095
- BS-42574
- SCHEMBL3895426
- MFCD06804511
- 34221-61-9
- Fluoren-9-yl-methylamine Hydrochloride
- MDL： MFCD06804511
- Inchi： 1S/C14H13N.ClH/c15-9-14-12-7-3-1-5-10(12)11-6-2-4-8-13(11)14;/h1-8,14H,9,15H2;1H
- InChI Key： GISJMTUTYQLZHT-UHFFFAOYSA-N
- SMILES： Cl.NCC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

Exact Mass: 231.0814771g/mol
Monoisotopic Mass: 231.0814771g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 203
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26

Fluoren-9-yl-methylamine Hydrochloride Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Fluoren-9-yl-methylamine Hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019149810-1g	(9H-Fluoren-9-yl)methanamine hydrochloride	34221-61-9	95%	1g	$347.68	2023-09-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QG769-200mg	Fluoren-9-yl-methylamine Hydrochloride	34221-61-9	96%	200mg	1140.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QG769-50mg	Fluoren-9-yl-methylamine Hydrochloride	34221-61-9	96%	50mg	455.0CNY	2021-07-10
TRC	F647643-10mg	Fluoren-9-yl-methylamine Hydrochloride	34221-61-9		10mg	$ 50.00	2022-06-04
TRC	F647643-50mg	Fluoren-9-yl-methylamine Hydrochloride	34221-61-9		50mg	$ 160.00	2022-06-04
TRC	F647643-100mg	Fluoren-9-yl-methylamine Hydrochloride	34221-61-9		100mg	$ 230.00	2022-06-04
Ambeed	A481471-100mg	(9H-Fluoren-9-yl)methanamine hydrochloride	34221-61-9	96%	100mg	$30.0	2024-04-19
Ambeed	A481471-250mg	(9H-Fluoren-9-yl)methanamine hydrochloride	34221-61-9	96%	250mg	$74.0	2024-04-19
Ambeed	A481471-1g	(9H-Fluoren-9-yl)methanamine hydrochloride	34221-61-9	96%	1g	$295.0	2024-04-19
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R0053S-1g	Fluoren-9-yl-methylamine hydrochloride	34221-61-9	96%	1g	6767.38CNY	2021-05-08

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Additional information on Fluoren-9-yl-methylamine Hydrochloride

Recent Advances in Fluoren-9-yl-methylamine Hydrochloride (CAS: 34221-61-9) Research: A Comprehensive Review

Fluoren-9-yl-methylamine Hydrochloride (CAS: 34221-61-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, known for its unique structural properties, has been the subject of numerous studies aimed at exploring its potential applications in drug development, material science, and biochemical assays. Recent research has particularly focused on its role as a versatile building block in organic synthesis and its utility in the development of novel therapeutic agents.

One of the key areas of investigation involves the use of Fluoren-9-yl-methylamine Hydrochloride in the synthesis of peptide derivatives. Studies have demonstrated its efficacy as a protecting group for amines, facilitating the construction of complex peptide structures with high yields and minimal side reactions. The compound's stability under various reaction conditions makes it a preferred choice for researchers working on peptide-based therapeutics, including those targeting cancer and neurodegenerative diseases.

In addition to its applications in peptide synthesis, recent studies have explored the potential of Fluoren-9-yl-methylamine Hydrochloride in the development of fluorescent probes. Its fluorenyl moiety exhibits strong fluorescence properties, which can be harnessed for imaging and diagnostic purposes. For instance, researchers have successfully conjugated this compound with biomolecules to create probes capable of detecting specific enzymes or cellular processes, offering new tools for biomedical research and clinical diagnostics.

Another noteworthy advancement is the investigation of Fluoren-9-yl-methylamine Hydrochloride in the context of drug delivery systems. Its ability to form stable complexes with various drug molecules has been leveraged to enhance the solubility and bioavailability of poorly water-soluble drugs. This has significant implications for the formulation of next-generation pharmaceuticals, particularly in oncology and infectious disease treatment.

Despite these promising developments, challenges remain in the large-scale production and application of Fluoren-9-yl-methylamine Hydrochloride. Issues such as cost-effectiveness, scalability, and potential toxicity need to be addressed to fully realize its potential in industrial and clinical settings. Ongoing research aims to optimize synthesis protocols and evaluate the safety profile of this compound, ensuring its suitability for broader use.

In conclusion, Fluoren-9-yl-methylamine Hydrochloride (CAS: 34221-61-9) continues to be a valuable tool in chemical biology and pharmaceutical research. Its diverse applications, from peptide synthesis to fluorescent probing and drug delivery, highlight its versatility and potential for future innovations. As research progresses, this compound is expected to play an increasingly important role in the development of novel therapeutics and diagnostic tools.